Cas no 87628-91-9 (1H-Pyrazolo[4,3-c]pyridine,5-acetyl-1-butyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-)

• Product Name: 1H-Pyrazolo[4,3-c]pyridine,5-acetyl-1-butyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-
• CAS No: 87628-91-9
• MF: C₁₈H₂₂FN₃O
• MW: 315.385187625885
• CID: 654425
• PubChem ID: 70450603
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-c]pyridine,5-acetyl-1-butyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridine,5-acetyl-1-butyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-
• SCHEMBL10817914
• 87628-91-9

• Inchi： 1S/C18H22FN3O/c1-3-4-10-22-17-9-11-21(13(2)23)12-16(17)18(20-22)14-5-7-15(19)8-6-14/h5-8H,3-4,9-12H2,1-2H3
• InChI Key： QFKARDWMWOEJEJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2CN(C(C)=O)CCC=2N(CCCC)N=1

Computed Properties

• Exact Mass: 315.17469050g/mol
• Monoisotopic Mass: 315.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.1Ų